Cas no 1044271-95-5 (Methyl 3-methanesulfonyl-5-nitrobenzoate)

Methyl 3-methanesulfonyl-5-nitrobenzoate is a high-purity organic compound primarily used as an intermediate in pharmaceutical and fine chemical synthesis. Its key structural features—the methanesulfonyl and nitro functional groups—enhance reactivity, making it valuable for constructing complex molecules. The ester group improves solubility in organic solvents, facilitating further derivatization. This compound exhibits consistent quality and stability under standard storage conditions, ensuring reliable performance in synthetic applications. Its well-defined molecular structure allows for precise control in reactions, particularly in medicinal chemistry research. Suitable for laboratory-scale and industrial processes, it serves as a versatile building block for developing bioactive compounds and specialized materials.

Methyl 3-methanesulfonyl-5-nitrobenzoate structure

1044271-95-5 structure

Product Name:Methyl 3-methanesulfonyl-5-nitrobenzoate

CAS No:1044271-95-5

MF:C₉H₉NO₆S

MW:259.235861539841

CID:2861654

Update Time:2025-07-23

Methyl 3-methanesulfonyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- methyl 3-methanesulfonyl-5-nitrobenzoate
- methyl 3-methylsulfonyl-5-nitrobenzoate
- 3-(Methylsulfonyl)-5-nitro-benzoic acid methyl ester
- Z848689434
- Methyl 3-methanesulfonyl-5-nitrobenzoate
- Inchi： 1S/C9H9NO6S/c1-16-9(11)6-3-7(10(12)13)5-8(4-6)17(2,14)15/h3-5H,1-2H3
- InChI Key： GMIGFHIVYKZHBH-UHFFFAOYSA-N
- SMILES： S(C)(C1C=C(C=C(C(=O)OC)C=1)[N+](=O)[O-])(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 406
XLogP3: 1.2
Topological Polar Surface Area: 115

Methyl 3-methanesulfonyl-5-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B452218-25mg	Methyl 3-Methanesulfonyl-5-nitrobenzoate	1044271-95-5		25mg	$ 50.00	2022-06-07
TRC	B452218-50mg	Methyl 3-Methanesulfonyl-5-nitrobenzoate	1044271-95-5		50mg	$ 70.00	2022-06-07
TRC	B452218-250mg	Methyl 3-Methanesulfonyl-5-nitrobenzoate	1044271-95-5		250mg	$ 275.00	2022-06-07
Enamine	EN300-67479-0.05g	methyl 3-methanesulfonyl-5-nitrobenzoate	1044271-95-5	95.0%	0.05g	$53.0	2025-02-20
Enamine	EN300-67479-0.1g	methyl 3-methanesulfonyl-5-nitrobenzoate	1044271-95-5	95.0%	0.1g	$83.0	2025-02-20
Enamine	EN300-67479-0.25g	methyl 3-methanesulfonyl-5-nitrobenzoate	1044271-95-5	95.0%	0.25g	$116.0	2025-02-20
Enamine	EN300-67479-0.5g	methyl 3-methanesulfonyl-5-nitrobenzoate	1044271-95-5	95.0%	0.5g	$218.0	2025-02-20
Enamine	EN300-67479-1.0g	methyl 3-methanesulfonyl-5-nitrobenzoate	1044271-95-5	95.0%	1.0g	$314.0	2025-02-20
Enamine	EN300-67479-2.5g	methyl 3-methanesulfonyl-5-nitrobenzoate	1044271-95-5	95.0%	2.5g	$614.0	2025-02-20
Enamine	EN300-67479-5.0g	methyl 3-methanesulfonyl-5-nitrobenzoate	1044271-95-5	95.0%	5.0g	$908.0	2025-02-20